Cas no 28538-67-2 (1,2,4-Triazolidine-3,5-dione,1-methyl-4-phenyl-)

• Product name: 1,2,4-Triazolidine-3,5-dione,1-methyl-4-phenyl-
• CAS No: 28538-67-2
• MF: C₉H₉N₃O₂
• MW: 191.18666
• CID: 288065
• PubChem ID: 178249

1,2,4-Triazolidine-3,5-dione,1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione,1-methyl-4-phenyl-
• 1-methyl-4-phenyl-1,2,4-triazolidine-3,5-dione
• 4-phenyl-1-methyl urazole
• AKOS040766764
• RJNRHWZMHWQLBU-UHFFFAOYSA-N
• SCHEMBL5326615
• 28538-67-2
• Bicarbamimide, 2-methyl-N-phenyl-
• DTXSID00182759
• ALBB-035579
• 1,2,4-Triazolidine-3,5-dione, 1-methyl-4-phenyl-
• G82638

• Inchi： InChI=1S/C9H9N3O2/c1-11-9(14)12(8(13)10-11)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,13)
• InChI Key： RJNRHWZMHWQLBU-UHFFFAOYSA-N
• SMILES： C1C=CC(N2C(=O)NN(C)C2=O)=CC=1

Computed Properties

• Exact Mass: 191.069
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.327
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.597